Cas no 13404-66-5 (Bicyclo[4.2.0]octan-2-one,6-methyl-)
![Bicyclo[4.2.0]octan-2-one,6-methyl- structure](https://ossimg.kuujia.com/scimg/13500/13404-66-5x500.png)
13404-66-5 structure
Product Name:Bicyclo[4.2.0]octan-2-one,6-methyl-
CAS No:13404-66-5
MF:C9H14O
MW:138.206862926483
CID:119555
PubChem ID:13974305
Update Time:2025-04-18
Bicyclo[4.2.0]octan-2-one,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octan-2-one,6-methyl-
- 6-METHYLBICYCLO[4,2,0]-OCTAN-2-ONE
- 6-methylbicyclo[4.2.0]octan-2-one
- SCHEMBL11884817
- 13404-66-5
- DTXSID10553557
- AKOS006278962
-
- Inchi： 1S/C9H14O/c1-9-5-2-3-8(10)7(9)4-6-9/h7H,2-6H2,1H3
- InChI Key： FWTMYKRBOCLDKB-UHFFFAOYSA-N
- SMILES： O=C1CCCC2(C)CCC21
Computed Properties
- Exact Mass: 138.10452
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[4.2.0]octan-2-one,6-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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